Cas no 1095624-31-9 (5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline)

• Product Name: 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline
• CAS No: 1095624-31-9
• MF: C₉H₁₀F₃NS
• MW: 221.242611408234
• MDL: MFCD11636108
• CID: 4571586
• Update Time: 2025-06-15

5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-[(2,2,2-trifluoroethyl)sulfanyl]aniline
• Benzenamine, 5-methyl-2-[(2,2,2-trifluoroethyl)thio]-
• 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline

• MDL： MFCD11636108
• Inchi： 1S/C9H10F3NS/c1-6-2-3-8(7(13)4-6)14-5-9(10,11)12/h2-4H,5,13H2,1H3
• InChI Key： QOKADNKYDDRNET-UHFFFAOYSA-N
• SMILES： C1(N)=CC(C)=CC=C1SCC(F)(F)F

Additional information on 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline

Comprehensive Overview of 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline (CAS No. 1095624-31-9)

5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline, with the CAS number 1095624-31-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a methyl group, a trifluoroethyl sulfide moiety, and an aniline backbone. Its distinct chemical properties make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

The rise of precision medicine and sustainable agriculture has fueled interest in compounds like 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline. Fluorinated compounds are known for their enhanced stability, bioavailability, and metabolic resistance, making them ideal candidates for developing next-generation therapeutics. In agrochemistry, the incorporation of trifluoroethyl groups can improve the efficacy of pesticides while reducing environmental impact. These trends align with the increasing focus on green chemistry and eco-friendly solutions, which are top priorities for modern industries.

From a synthetic chemistry perspective, CAS 1095624-31-9 offers versatile reactivity. The aniline group allows for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for addressing challenges in drug resistance and pest adaptation, which are frequently searched topics in scientific databases. Additionally, the compound’s sulfur-containing linkage provides opportunities for designing molecules with improved binding affinity to biological targets, a key consideration in structure-activity relationship (SAR) studies.

Analytical characterization of 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and consistency, which are critical for reproducible research outcomes. The compound’s physicochemical properties, including solubility and thermal stability, are also well-documented, providing researchers with essential data for experimental design. Such detailed information is often sought after in academic and industrial forums, reflecting the compound’s relevance in cutting-edge applications.

In conclusion, 5-Methyl-2-(2,2,2-trifluoroethyl)sulfanylaniline (CAS 1095624-31-9) represents a promising building block in synthetic chemistry. Its unique structural features and broad applicability align with current trends in drug development, agrochemical innovation, and material science. As research continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.